Cas no 2680666-19-5 (benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate)

• Product Name: benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate
• CAS No: 2680666-19-5
• MF: C₁₇H₁₅N₅O₄
• MW: 353.332103013992
• CID: 5620833
• PubChem ID: 165931892
• Update Time: 2025-06-09

benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298867
• benzyl N-[5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-yl]carbamate
• 2680666-19-5
• benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate

• Inchi： 1S/C17H15N5O4/c1-11-6-5-9-13(14(11)22(24)25)15-18-16(21-20-15)19-17(23)26-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3,(H2,18,19,20,21,23)
• InChI Key： OISDPPJSHDLMQO-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(C2C=CC=C(C)C=2[N+](=O)[O-])=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.11240398g/mol
• Monoisotopic Mass: 353.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 126Ų

Additional information on benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate

Comprehensive Overview of Benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate (CAS No. 2680666-19-5)

The compound benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate (CAS No. 2680666-19-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core and a nitrophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given the increasing demand for heterocyclic compounds in medicinal chemistry.

In recent years, the scientific community has focused on triazole derivatives due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the carbamate group in benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This aligns with the growing trend of exploring nitrogen-containing heterocycles for their therapeutic potential, a topic frequently searched in academic databases and AI-driven research platforms.

The synthesis of benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate involves multi-step organic reactions, often starting from readily available precursors like 3-methyl-2-nitroaniline. Its CAS No. 2680666-19-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications. Given the rising interest in green chemistry, researchers are also investigating eco-friendly synthetic routes for such compounds to minimize environmental impact—a hot topic in modern chemical research.

From an industrial perspective, benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate is valued for its potential role in developing crop protection agents. The agrochemical sector is actively exploring nitrophenyl-triazole hybrids to address challenges like pesticide resistance and sustainable farming. This resonates with global searches for "next-generation agrochemicals" and "eco-friendly pest control solutions," highlighting the compound's relevance in contemporary discussions.

In drug development, the 1,2,4-triazole scaffold is known to interact with biological targets such as enzymes and receptors. The nitro group in benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate may contribute to electron-withdrawing effects, influencing the compound's pharmacokinetic properties. Such insights are critical for researchers querying "structure-activity relationships in drug design" or "bioactive heterocycles," making this compound a subject of ongoing exploration.

Analytical characterization of CAS No. 2680666-19-5 typically involves techniques like NMR, HPLC, and mass spectrometry, ensuring purity and structural confirmation. The compound's stability under various conditions is another area of interest, particularly for industries requiring long shelf-life intermediates. These aspects align with frequent search queries about "chemical stability testing" and "analytical method validation," underscoring its practical importance.

In conclusion, benzyl N-5-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazol-3-ylcarbamate represents a compelling example of how heterocyclic chemistry drives innovation across multiple sectors. Its CAS No. 2680666-19-5 ensures traceability in research, while its structural features open doors to diverse applications—from pharmaceuticals to sustainable agriculture. As scientific inquiries into nitrogen-rich scaffolds and green synthesis continue to rise, this compound remains a valuable focus for future studies.